Cas no 755039-54-4 ((r)2-Chloro-8-cyclopentyl-7-ethyl-7,8-dihydro-5h-pteridin-6-one)
755039-54-4 structure
Product Name:(r)2-Chloro-8-cyclopentyl-7-ethyl-7,8-dihydro-5h-pteridin-6-one
CAS No:755039-54-4
MF:C13H17ClN4O
MW:280.753281354904
MDL:MFCD11977211
CID:548943
PubChem ID:24739252
Update Time:2025-04-19
(r)2-Chloro-8-cyclopentyl-7-ethyl-7,8-dihydro-5h-pteridin-6-one Chemical and Physical Properties
Names and Identifiers
-
- 6(5H)-Pteridinone,2-chloro-8-cyclopentyl-7-ethyl-7,8-dihydro-, (7R)-
- (R)-2-CHLORO-8-CYCLOPENTYL-7-ETHYL-7,8-DIHYDROPTERIDIN-6(5H)-ONE
- 6(5H)-Pteridinone, 2-chloro-8-cyclopentyl-7-ethyl-7,8-dihydro
- (7R)-2-chloro-8-cyclopentyl-7-ethyl-5,7-dihydropteridin-6-one
- (7R)-2-chloro-8-cyclopentyl-7-ethyl-7,8-dihydro-5H-pteridin-6-one
- 6(5H)-Pteridinone,2-chloro-8-cyclopentyl-7-ethyl-7,8-dihydro-,(7R)
- (r)2-Chloro-8-cyclopentyl-7-ethyl-7,8-dihydro-5h-pteridin-6-one
- FEMA 2478
- SCHEMBL92593
- 755039-54-4
- 2-chloro-8-cyclopentyl-7-ethyl-7,8-dihydropteridin-6(5H)-one
- AS-43347
- CS-M0327
- MFCD11977211
- AKOS027327799
- LEFGDEBZSGBXBK-SNVBAGLBSA-N
- BCP14128
-
- MDL： MFCD11977211
- Inchi： 1S/C13H17ClN4O/c1-2-10-12(19)16-9-7-15-13(14)17-11(9)18(10)8-5-3-4-6-8/h7-8,10H,2-6H2,1H3,(H,16,19)/t10-/m1/s1
- InChI Key： LEFGDEBZSGBXBK-SNVBAGLBSA-N
- SMILES： ClC1N=CC2=C(N=1)N([C@@H](C(N2)=O)CC)C1CCCC1
Computed Properties
- Exact Mass: 280.10900
- Monoisotopic Mass: 280.1090889g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 58.1Ų
Experimental Properties
- PSA: 58.12000
- LogP: 2.81270
(r)2-Chloro-8-cyclopentyl-7-ethyl-7,8-dihydro-5h-pteridin-6-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449043077-250mg |
(R)-2-Chloro-8-cyclopentyl-7-ethyl-7,8-dihydropteridin-6(5h)-one |
755039-54-4 | 95% | 250mg |
$362.52 | 2023-09-01 | |
| Alichem | A449043077-1g |
(R)-2-Chloro-8-cyclopentyl-7-ethyl-7,8-dihydropteridin-6(5h)-one |
755039-54-4 | 95% | 1g |
$906.30 | 2023-09-01 | |
| Chemenu | CM337848-100mg |
(R)-2-chloro-8-cyclopentyl-7-ethyl-7,8-dihydropteridin-6(5H)-one |
755039-54-4 | 95%+ | 100mg |
$481 | 2021-08-18 | |
| Chemenu | CM337848-250mg |
(R)-2-chloro-8-cyclopentyl-7-ethyl-7,8-dihydropteridin-6(5H)-one |
755039-54-4 | 95%+ | 250mg |
$595 | 2021-08-18 | |
| Chemenu | CM337848-1g |
(R)-2-chloro-8-cyclopentyl-7-ethyl-7,8-dihydropteridin-6(5H)-one |
755039-54-4 | 95%+ | 1g |
$1489 | 2021-08-18 | |
| TRC | B231665-10mg |
(r)2-Chloro-8-cyclopentyl-7-ethyl-7,8-dihydro-5h-pteridin-6-one |
755039-54-4 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B231665-50mg |
(r)2-Chloro-8-cyclopentyl-7-ethyl-7,8-dihydro-5h-pteridin-6-one |
755039-54-4 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B231665-100mg |
(r)2-Chloro-8-cyclopentyl-7-ethyl-7,8-dihydro-5h-pteridin-6-one |
755039-54-4 | 100mg |
$ 295.00 | 2022-06-07 | ||
| abcr | AB457433-250 mg |
(R)-2-Chloro-8-cyclopentyl-7-ethyl-7,8-dihydropteridin-6(5H)-one, 95%; . |
755039-54-4 | 95% | 250MG |
€588.80 | 2022-06-10 | |
| abcr | AB457433-1 g |
(R)-2-Chloro-8-cyclopentyl-7-ethyl-7,8-dihydropteridin-6(5H)-one, 95%; . |
755039-54-4 | 95% | 1g |
€1743.00 | 2023-06-15 |
(r)2-Chloro-8-cyclopentyl-7-ethyl-7,8-dihydro-5h-pteridin-6-one Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
755039-54-4 ((r)2-Chloro-8-cyclopentyl-7-ethyl-7,8-dihydro-5h-pteridin-6-one) Related Products
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- 102394-31-0(Otenzepad)
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- 159872-32-9(10-Undecen-1-one,1-[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]-)
- 101861-36-3(6(5H)-Pteridinone,7,8-dihydro-7-hydroxy-5-methyl-)
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